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Cat. No.: B154046

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the compound
Tert-butyl[(4-fluorophenyl)methyllamine. Designed for researchers, scientists, and
professionals in drug development, this document elucidates the structural features of the
molecule through the interpretation of predicted Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data. The methodologies and interpretations presented
herein are grounded in established spectroscopic principles to ensure scientific integrity and
practical applicability.

Introduction

Tert-butyl[(4-fluorophenyl)methyllamine is a secondary amine featuring a tert-butyl group
and a 4-fluorobenzyl substituent attached to the nitrogen atom. As a derivative of benzylamine,
this compound and its analogues are of interest in medicinal chemistry due to their potential
biological activities. Accurate structural elucidation is paramount for understanding its chemical
behavior and for quality control in synthetic processes. This guide will focus on a
comprehensive spectroscopic characterization to confirm the molecular structure of Tert-
butyl[(4-fluorophenyl)methyllamine. Given the absence of publicly available experimental
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spectra, this guide will utilize high-quality predicted spectroscopic data, a common and
valuable approach in modern chemical research for structural verification.

Molecular Structure and Key Features

A fundamental understanding of the molecular structure is essential for interpreting its
spectroscopic data. The key structural features of Tert-butyl[(4-fluorophenyl)methyl]amine
are illustrated below.

Figure 1: Molecular structure of Tert-butyl[(4-fluorophenyl)methyl]amine.

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR spectroscopy provides information about the chemical environment of hydrogen
atoms in a molecule. The predicted *H NMR spectrum of Tert-butyl[(4-
fluorophenyl)methyl]amine is expected to show distinct signals for the aromatic, benzylic,
amine, and tert-butyl protons. The predicted chemical shifts are presented in Table 1.

Experimental Protocol (Predicted Data Acquisition):

Predicted *H NMR data was generated using an online NMR prediction tool.[1][2] The
prediction was based on a database of experimentally determined spectra and computational
algorithms.

Table 1: Predicted *H NMR Data
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
Aromatic protons
~7.30 Doublet of doublets 2H )
ortho to the fluorine
Aromatic protons
~7.05 Doublet of doublets 2H )
meta to the fluorine
) Benzylic (CH2)
~3.70 Singlet 2H
protons
~1.50 Singlet 1H Amine (NH) proton
tert-Butyl (C(CHs)s
~1.15 Singlet 9H Y1 (C(CHa):)

protons

Interpretation of the *H NMR Spectrum:

¢ Aromatic Region: The protons on the fluorophenyl ring are expected to appear as two distinct
signals due to their coupling with the fluorine atom and with each other. The protons ortho to
the fluorine (closer to the electron-withdrawing fluorine) are predicted to be deshielded and
appear at a higher chemical shift (~7.30 ppm) compared to the protons meta to the fluorine
(~7.05 ppm). Both signals are anticipated to be doublet of doublets due to ortho and meta
proton-proton coupling, as well as coupling to the fluorine atom.

¢ Benzylic Protons: The two protons of the methylene group (CH-z) attached to the nitrogen
and the aromatic ring are chemically equivalent and are expected to appear as a singlet at
approximately 3.70 ppm.

e Amine Proton: The single proton on the nitrogen atom is expected to appear as a broad
singlet around 1.50 ppm. The chemical shift of this proton can be highly variable and is
dependent on solvent, concentration, and temperature. In some cases, the peak may not be
observed due to proton exchange.

o tert-Butyl Protons: The nine protons of the tert-butyl group are all chemically equivalent and
are expected to give a sharp singlet at a lower chemical shift, around 1.15 ppm, due to the
shielding effect of the electron-donating alkyl group.
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13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon framework of a molecule.
The predicted 3C NMR spectrum of Tert-butyl[(4-fluorophenyl)methyllamine is expected to
show six distinct signals, corresponding to the six unique carbon environments in the molecule.
The predicted chemical shifts are presented in Table 2.

Experimental Protocol (Predicted Data Acquisition):

Predicted 3C NMR data was generated using an online NMR prediction tool.[3] This tool
utilizes a large database of assigned spectra to predict chemical shifts.

Table 2: Predicted 133C NMR Data

Chemical Shift (6, ppm) Assignment

~162 (d, YJCF = 245 Hz) Aromatic C-F

~138 (d, 4JCF = 3 Hz) Aromatic C-CH:2

~130 (d, 3JCF = 8 Hz) Aromatic CH (ortho to F)

~115 (d, 2JCF = 21 Hz) Aromatic CH (meta to F)

~52 Benzylic CHz

~50 Quaternary C of tert-butyl
~29 CHs of tert-butyl

Interpretation of the 3C NMR Spectrum:

o Aromatic Carbons: The four distinct carbon environments in the 4-fluorophenyl ring are
expected to show characteristic chemical shifts and coupling to the fluorine atom. The
carbon directly bonded to fluorine will appear at the highest chemical shift (~162 ppm) and
will be split into a doublet with a large one-bond coupling constant (*XJCF). The other aromatic
carbons will also exhibit smaller carbon-fluorine couplings.
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 Aliphatic Carbons: The benzylic carbon (CH2) is expected to appear around 52 ppm. The
quaternary carbon of the tert-butyl group is predicted to be around 50 ppm, and the three
equivalent methyl carbons of the tert-butyl group will show a signal at approximately 29 ppm.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The
predicted IR spectrum of Tert-butyl[(4-fluorophenyl)methyl]Jamine would display
characteristic absorption bands for the N-H, C-H, C-N, and C-F bonds.

Experimental Protocol (Predicted Data Acquisition):

The predicted IR absorption frequencies are based on characteristic group frequencies from
spectroscopic tables and data from similar compounds.

Table 3: Predicted IR Absorption Bands

Frequency Range (cm™) Vibration Type Functional Group

3300 - 3500 N-H stretch Secondary amine
Aliphatic (tert-butyl and

2850 - 3000 C-H stretch )
benzylic)

~3030 C-H stretch Aromatic

1600, 1500 C=C stretch Aromatic ring

1220 - 1240 C-N stretch Aryl-alkyl amine

1090 - 1130 C-F stretch Aryl fluoride

Interpretation of the IR Spectrum:

e N-H Stretch: Aweak to medium intensity band is expected in the region of 3300-3500 cm~1
corresponding to the N-H stretching vibration of the secondary amine.[4]

e C-H Stretches: Strong absorption bands are predicted in the 2850-3000 cm~1 region due to
the C-H stretching of the tert-butyl and benzylic groups. A weaker band around 3030 cm~1 is
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expected for the aromatic C-H stretches.

e Aromatic C=C Stretches: Two characteristic bands for the aromatic ring are expected around
1600 cm~* and 1500 cm~2.

e C-N and C-F Stretches: The C-N stretching vibration should appear in the 1220-1240 cm~!
range, while a strong absorption for the C-F bond is predicted around 1090-1130 cm™1.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, which helps in determining the molecular weight and structural features.

Experimental Protocol (Predicted Fragmentation):

The predicted fragmentation pattern is based on the principles of mass spectral fragmentation
of amines and benzyl compounds.

Predicted Fragmentation Pattern:

The electron ionization (El) mass spectrum of Tert-butyl[(4-fluorophenyl)methyl]amine is
expected to show a molecular ion peak (M*) at m/z = 195. The fragmentation pattern will likely
be dominated by cleavage of the bonds adjacent to the nitrogen atom.

¢ Molecular lon (M*): A peak at m/z = 195, corresponding to the molecular weight of the
compound (Ci12H1sFN).

+ Base Peak: The most abundant fragment is expected to be from the loss of a methyl group
from the tert-butyl group to form a stable iminium ion at m/z = 180.

e Other Fragments:

[¢]

Loss of the tert-butyl group ([M - 57]*) would result in a fragment at m/z = 138.

o

Benzylic cleavage, losing the 4-fluorophenyl group, would lead to a fragment at m/z = 100.

o

Formation of the 4-fluorobenzyl cation at m/z = 109.
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The predicted fragmentation pathway is illustrated below.

[CsH12N]* [C7HeF]*
m/z = 100 m/z = 109
[C12H1sFN]*

m/z = 195
[C11H1sFN]* [C7H7FEN]*
m/z = 180 m/z = 138

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Data of Tert-butyl[(4-
fluorophenyl)methyllamine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b154046/docs#spectroscopic-data-of-tert-butyl-4-
fluorophenyl-methyl-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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